Cas no 2111937-80-3 (Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate)

• Product Name: Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate
• CAS No: 2111937-80-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 4711001
• Update Time: 2025-10-18

Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate
• methyl 2-((tert-butoxycarbonyl)amino)-2-cyclobutylacetate

• Inchi： 1S/C12H20O4/c1-12(2,3)16-11(14)9(10(13)15-4)8-6-5-7-8/h8-9H,5-7H2,1-4H3
• InChI Key： NMVGLAFIFCLPMD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(OC(C)(C)C)=O)C1CCC1

Additional information on Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate

Comprehensive Overview of Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate (CAS No. 2111937-80-3)

Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate (CAS No. 2111937-80-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyclobutyl ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile building block for modern synthetic chemistry. This compound has garnered significant attention due to its role in facilitating complex reactions, such as peptide coupling and asymmetric synthesis, aligning with the growing demand for precision in drug development and sustainable chemical processes.

In recent years, the search trends for "Boc-protected compounds" and "cyclobutyl derivatives" have surged, reflecting their critical applications in small-molecule drug discovery and bioconjugation. Researchers frequently inquire about the "synthesis of Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate" or its "stability under acidic conditions," highlighting its relevance in optimizing reaction workflows. The compound’s compatibility with green chemistry principles—such as minimizing waste and improving atom economy—further elevates its appeal in industries striving for eco-friendly innovations.

The structural attributes of Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate contribute to its utility in designing protease inhibitors and kinase modulators, addressing contemporary challenges in oncology and metabolic disease research. Its ester functionality allows for facile derivatization, while the Boc group ensures selective deprotection, a feature highly valued in multi-step syntheses. Analytical techniques like NMR and HPLC are commonly employed to verify its purity, a topic frequently searched by quality control professionals.

From an industrial perspective, scalability and cost-efficiency are paramount. Discussions around "bulk suppliers of CAS 2111937-80-3" or "alternative synthetic routes" underscore the need for reliable sourcing and process optimization. The compound’s stability under storage conditions (e.g., inert atmospheres, low temperatures) is another area of practical interest, often explored in forums dedicated to fine chemical handling.

Looking ahead, Methyl 2-(tert-butoxycarbonyl)-2-cyclobutylacetate is poised to play a pivotal role in emerging fields like biodegradable polymers and catalysis, where its modular design enables tailored functionality. As regulatory frameworks evolve to emphasize safer chemicals, this compound’s well-documented safety profile positions it as a sustainable choice for next-generation applications.